Cas no 941914-19-8 (N-(2-chlorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}ethanediamide)

• Product Name: N-(2-chlorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}ethanediamide
• CAS No: 941914-19-8
• MF: C₂₃H₃₀ClN₅O₂
• MW: 443.96960401535
• CID: 5499514
• Update Time: 2025-10-30

N-(2-chlorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2-chlorophenyl)-N2-[2-[4-(dimethylamino)phenyl]-2-(4-methyl-1-piperazinyl)ethyl]-
• N-(2-chlorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}ethanediamide

• Inchi： 1S/C23H30ClN5O2/c1-27(2)18-10-8-17(9-11-18)21(29-14-12-28(3)13-15-29)16-25-22(30)23(31)26-20-7-5-4-6-19(20)24/h4-11,21H,12-16H2,1-3H3,(H,25,30)(H,26,31)
• InChI Key： TZAIRKSRPKIYCY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-chlorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}ethanediamide

Introduction to N-(2-chlorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}ethanediamide (CAS No. 941914-19-8)

N-(2-chlorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}ethanediamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941914-19-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories.

The molecular structure of this compound is intricate and features several key functional groups that contribute to its unique chemical properties. At the core of its structure lies a N-(2-chlorophenyl) moiety, which is known for its ability to interact with various biological targets. This moiety is paired with a N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}ethanediamide tail, which adds complexity and potential for diverse biological effects.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can modulate multiple pathways simultaneously. N-(2-chlorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}ethanediamide fits this description well, as its dual amine groups and aromatic rings provide multiple sites for interaction with biological receptors.

In the realm of medicinal chemistry, the development of novel compounds often involves the strategic modification of existing structures to enhance potency, selectivity, and pharmacokinetic properties. The presence of both chloro and dimethylamino groups in this molecule suggests that it may exhibit inhibitory effects on enzymes or receptors involved in various disease pathways. For instance, such structural features are commonly found in compounds designed to target central nervous system disorders, inflammatory conditions, and metabolic diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of a 4-methylpiperazine moiety and a dimethylamino group is particularly noteworthy, as these structures are frequently associated with compounds that modulate neurotransmitter systems. Preliminary studies have suggested that derivatives of this class may have therapeutic potential in conditions such as depression, anxiety, and neurodegenerative diseases.

The pharmacological profile of N-(2-chlorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}ethanediamide is further enhanced by its ability to cross the blood-brain barrier, a critical factor for effective central nervous system drug delivery. This property makes it an attractive candidate for further investigation in preclinical models aimed at evaluating its efficacy and safety.

Recent research has also explored the use of computational methods to predict the biological activity of such complex molecules. By leveraging machine learning algorithms and molecular docking simulations, researchers can rapidly screen large libraries of compounds for potential hits. N-(2-chlorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}ethanediamide has been subjected to these analyses, revealing promising interactions with several key targets relevant to human health.

The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Techniques such as multi-step organic synthesis, coupled with modern purification methods, have enabled researchers to produce sufficient quantities for both laboratory studies and potential clinical trials.

In conclusion, N-(2-chlorophenyl)-N'-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}ethanediamide (CAS No. 941914-19-8) represents a significant advancement in pharmaceutical research. Its intricate structure and promising biological activities make it a valuable tool for further exploration in drug discovery. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation treatments for a variety of human diseases.